Cas no 176757-75-8 (1,1'-(Propane-1,3-diyl)bis[3-(chloromethyl)-5-methyl-1H-pyrazole])

• Product Name: 1,1'-(Propane-1,3-diyl)bis[3-(chloromethyl)-5-methyl-1H-pyrazole]
• CAS No: 176757-75-8
• MF: C₁₃H₁₈Cl₂N₄
• MW: 301.214820384979
• CID: 2782721
• Update Time: 2023-08-07

1,1'-(Propane-1,3-diyl)bis[3-(chloromethyl)-5-methyl-1H-pyrazole] Chemical and Physical Properties

Names and Identifiers

• 1,1'-Trimethylenebis[3-(chloromethyl)-5-methyl-1H-pyrazole]
• 1,1'-(Propane-1,3-diyl)bis[3-(chloromethyl)-5-methyl-1H-pyrazole]

• Inchi： 1S/C13H18Cl2N4/c1-10-6-12(8-14)16-18(10)4-3-5-19-11(2)7-13(9-15)17-19/h6-7H,3-5,8-9H2,1-2H3
• InChI Key： KNKCMPPZFGJVJO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)N(CCCN2C(C)=CC(CCl)=N2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 35.6